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Compound of Interest

Compound Name: p-MPPF

Cat. No.: B121352 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document outlines the current understanding of 4-(2'-methoxyphenyl)-1-[2'-

[N-(2"-pyridinyl)-p-fluorobenzamido]ethyl]piperazine (p-MPPF) and proposes future research

directions to build upon its role as a selective 5-HT1A receptor antagonist and a premier

radioligand for Positron Emission Tomography (PET).

Current State of p-MPPF Research
p-MPPF is a highly selective antagonist for the serotonin 1A (5-HT1A) receptor.[1] Its primary

application has been in the field of neuroscience, particularly as a radiolabeled tracer, [¹⁸F]p-
MPPF, for the in vivo quantification and mapping of 5-HT1A receptors in the brain using PET.[2]

[3] The 5-HT1A receptor is a key target in the pathophysiology of numerous psychiatric

conditions, including depression, anxiety, and schizophrenia, making p-MPPF a critical tool for

both basic research and clinical investigation.[3]

Mechanism of Action
p-MPPF functions as a competitive antagonist at 5-HT1A receptors. In vivo studies have

demonstrated that p-MPPF dose-dependently counteracts the physiological and biochemical

effects of 5-HT1A agonists like 8-OH-DPAT.[4] For instance, p-MPPF antagonizes the agonist-

induced reduction of phosphorylated Erk1/2 levels in the hippocampus, a key downstream

signaling event of 5-HT1A receptor activation.[5][6] This mechanism confirms its role in

blocking the G-protein coupled signaling cascade associated with the 5-HT1A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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